Cas no 148248-15-1 (Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester)
148248-15-1 structure
Product Name:Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester
CAS No:148248-15-1
MF:C17H37N2O5PS
MW:412.524844884872
CID:187185
PubChem ID:44149902
Update Time:2025-04-19
Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester
- 2-aminoethyl [(2S)-2-(hexanoylamino)-3-hexylsulfanylpropyl] hydrogen phosphate
- 1-(Hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphoethanolamine
- Phosphoric acid, mono(2-aminoethyl) mono(3-(hexylthio)-2-((1-oxohexyl)amino)propyl) ester, (S)-
- Thioether amide PE
- 1-(hexylthio) -2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphoethanolamine
- DTXSID00933344
- 148248-15-1
- N-(15-Amino-12-hydroxy-12-oxo-11,13-dioxa-7-thia-12lambda~5~-phosphapentadecan-9-yl)hexanimidic acid
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- Inchi: 1S/C17H37N2O5PS/c1-3-5-7-9-13-26-15-16(19-17(20)10-8-6-4-2)14-24-25(21,22)23-12-11-18/h16H,3-15,18H2,1-2H3,(H,19,20)(H,21,22)/t16-/m0/s1
- InChI Key: GYEHWLWDYRVAIF-INIZCTEOSA-N
- SMILES: S(CCCCCC)C[C@H](COP(=O)(O)OCCN)NC(CCCCC)=O
Computed Properties
- Exact Mass: 412.21608046g/mol
- Monoisotopic Mass: 412.21608046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 136Ų
Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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